4-(1H-Pyrrol-1-yl)benzonitrile
Cat. No. B1347607
M. Wt: 168.19 g/mol
InChI Key: OKVSZRKKRHNDOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04233452
Procedure details
A mixture of 4-aminobenzonitrile (50 g., 0.42 mole), 2,5-dimethoxytetrahydrofuran (56 g., 0.42 mole) and 4 A molecular sieves (184 g) in toluene (560 ml) was heated under reflux for 24 hrs. The residue from evaporation was washed with pet. ether and then recrystallized from diisopropyl ether to yield 42.5 g (60%) of 4-(1-pyrrolyl)-benzonitrile, m.p. 104°-106° C.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.CO[CH:12]1[CH2:16][CH2:15][CH:14](OC)O1>C1(C)C=CC=CC=1>[N:1]1([C:2]2[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=2)[CH:12]=[CH:16][CH:15]=[CH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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Type
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reactant
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Smiles
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NC1=CC=C(C#N)C=C1
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Name
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Quantity
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56 g
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Type
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reactant
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Smiles
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COC1OC(CC1)OC
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Name
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Quantity
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560 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 24 hrs
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Duration
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24 h
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CUSTOM
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Type
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CUSTOM
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Details
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The residue from evaporation
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WASH
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Type
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WASH
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|
Details
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was washed with pet. ether
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from diisopropyl ether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(C=CC=C1)C1=CC=C(C#N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42.5 g | |
| YIELD: PERCENTYIELD | 60% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
